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Compound of Interest

Compound Name: Hexahydrophthalic anhydride

Cat. No.: B042101 Get Quote

An In-depth Technical Guide to
Hexahydrophthalic Anhydride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Hexahydrophthalic Anhydride
(HHPA), a significant chemical compound with diverse industrial and research applications. The

document details its chemical and physical properties, synthesis methodologies, and key

applications, with a focus on information relevant to scientific and development professionals.

Core Chemical and Physical Properties
Hexahydrophthalic anhydride is a cyclic dicarboxylic anhydride.[1] It is a versatile chemical

intermediate primarily used as a curing agent for epoxy resins and in the synthesis of alkyds

and plasticizers.[1][2]
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Identifier Value Reference

Molecular Formula C₈H₁₀O₃ [1][2][3]

Molecular Weight 154.16 g/mol [1]

IUPAC Name
3a,4,5,6,7,7a-hexahydro-2-

benzofuran-1,3-dione
[1]

CAS Number 85-42-7 [1]

Synonyms

1,2-Cyclohexanedicarboxylic

anhydride, HHPA, Hexahydro-

1,3-isobenzofurandione

[1][2]

Property Value Reference

Appearance

White crystalline solid or a

clear, colorless viscous liquid

when melted.

[4]

Melting Point 32-34 °C

Boiling Point 158 °C at 17 mm Hg

Vapor Pressure 5.3 x 10⁻² mm Hg at 25 °C [1]

Solubility

Sparingly soluble in water, with

which it reacts to form

hexahydrophthalic acid.

Synthesis and Manufacturing
The primary industrial production method for hexahydrophthalic anhydride is the

hydrogenation of phthalic anhydride or tetrahydrophthalic anhydride.[1][2]

The synthesis process generally involves the catalytic hydrogenation of the aromatic ring of

phthalic anhydride to a saturated cyclohexane ring.
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General workflow for the industrial synthesis of Hexahydrophthalic Anhydride.

Synthesis from cis-cyclohexane-1,2-dicarboxylic acid:[5]

Combine cis-cyclohexane-1,2-dicarboxylic acid (1 mmol, 172 mg) and oxalyl chloride (1.2

mmol, 152 mg, 0.103 ml) in 5 mL of dry toluene.

Add one drop of freshly distilled DMF.

Purge the reaction vessel with argon and heat the reaction under stirring for 3 hours.

After the reaction, stop stirring, decant the toluene solution, and filter it.

Evaporate the volatiles from the filtrate.

The resulting product is triturated with diethyl ether to yield the crystalline form of

hexahydrophthalic anhydride.

Industrial Preparation Method:[6]

Phthalic anhydride is heated to 50°C and dissolved in a solvent (e.g., dioxane,

tetrahydrofuran, cyclohexane) in a dissolving tower maintained at 50-70°C.
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The resulting solution is pressurized and injected into a fixed-bed or constant pressure

reactor containing a selective hydrogenation catalyst.

The hydrogenation reaction is carried out.

The product stream from the reactor is sent to a solvent recovery tower where the solvent is

evaporated.

The bottom material from the solvent recovery tower is then fed into a rectification tower to

purify the hexahydrophthalic anhydride.

Applications in Research and Development
Hexahydrophthalic anhydride is a crucial component in various advanced materials. Its

primary application is as a hardener for epoxy resins, imparting excellent mechanical strength,

thermal stability, and dielectric properties to the cured products.[2]

Key Application Areas:

Epoxy Resins: Used as a curing agent for producing coatings, adhesives, and composite

materials. The resulting epoxy systems are noted for their improved color stability and

electrical properties compared to amine-cured systems.

Electrical Insulation: Due to its high dielectric strength and thermal stability, it is employed in

the manufacturing of electrical insulating materials for electronic components.

Polyester and Alkyd Resins: Serves as an intermediate in the production of alkyd and

polyester resins, where it enhances adhesion, gloss, and water resistance.[2][3]

Plasticizers: Acts as a precursor in the synthesis of plasticizers to improve the flexibility and

durability of polymers.

Pharmaceuticals and Agrochemicals: It is also utilized as a raw material in the synthesis of

certain pharmaceuticals and agricultural chemicals.

Biological Interactions and Safety Considerations
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For professionals in drug development and life sciences, understanding the biological effects of

chemical compounds is paramount. Hexahydrophthalic anhydride is a known allergen and

sensitizer.

Absorption: Inhalation exposure in human volunteers has shown that hexahydrophthalic
anhydride is almost completely absorbed in the respiratory tract.[1][2]

Metabolism: It is believed to be rapidly hydrolyzed to hexahydrophthalic acid (HHP acid) on

the mucous membranes.[1]

Excretion: HHP acid is excreted through the kidneys. The half-life of HHP acid in plasma is

approximately 2 hours.[1][2] Analysis of HHP acid in plasma or urine can be used for

biological monitoring of exposure.[1]

Hexahydrophthalic anhydride is recognized as a cause of occupational immunologic lung

diseases, including asthma.[5] Exposure can lead to the development of specific IgE and IgG

antibodies, which are associated with immunologically mediated respiratory disease.[5] It can

act as a hapten, forming conjugates with human serum proteins, which can trigger an immune

response.[5]

Hazards: May cause allergic skin reactions, serious eye damage, and allergy or asthma

symptoms if inhaled.[7][8]

Personal Protective Equipment (PPE): It is crucial to use appropriate PPE, including

protective gloves, eye and face protection, and respiratory protection in case of inadequate

ventilation.[7][9][10]

Handling: Avoid contact with skin and eyes and the formation of dust and aerosols.[9] Ensure

adequate ventilation in the work area.[8]

First Aid: In case of contact, immediately flush eyes with water, wash skin with soap and

water, and move to fresh air if inhaled.[7][9] Seek medical attention if symptoms persist.[7]

This guide provides foundational technical information on hexahydrophthalic anhydride. For

specific applications and detailed safety protocols, consulting the full safety data sheets and

relevant literature is strongly recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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